Cas no 68211-17-6 (4-Chloro-6-nitrocinnoline)

• Product Name: 4-Chloro-6-nitrocinnoline
• CAS No: 68211-17-6
• MF: C₈H₄ClN₃O₂
• MW: 209.589260101318
• CID: 2950986
• PubChem ID: 12448079
• Update Time: 2025-04-21

4-Chloro-6-nitrocinnoline Chemical and Physical Properties

Names and Identifiers

• 4-chloro-6-nitro-cinnoline
• 4-chloro-6-nitrocinnoline
• 68211-17-6
• SCHEMBL4903261
• 4-Chloro-6-nitrocinnoline

• Inchi： 1S/C8H4ClN3O2/c9-7-4-10-11-8-2-1-5(12(13)14)3-6(7)8/h1-4H
• InChI Key： XPRHSIASMRWFOS-UHFFFAOYSA-N
• SMILES： ClC1=CN=NC2C=CC(=CC=21)[N+](=O)[O-]

Computed Properties

• Exact Mass: 208.9992041Da
• Monoisotopic Mass: 208.9992041Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 71.6